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Ethyl 1-hydroxycyclopropane-1-

carboxylate

Cat. No.: B166315 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and utility of ethyl
1-hydroxycyclopropane-1-carboxylate as a versatile building block in modern organic

synthesis. The unique strained three-membered ring system, coupled with the hydroxyl and

ester functionalities, makes it a valuable precursor for the construction of more complex

molecular architectures.

Synthesis of Ethyl 1-Hydroxycyclopropane-1-
carboxylate
The preparation of 1-substituted cyclopropanols, such as ethyl 1-hydroxycyclopropane-1-
carboxylate, is efficiently achieved through the Kulinkovich reaction.[1][2][3] This

organotitanium-mediated cyclopropanation of esters provides a direct route to these valuable

synthetic intermediates.

Reaction Principle: The Kulinkovich Reaction
The Kulinkovich reaction involves the treatment of an ester with a Grignard reagent (typically

with β-hydrogens, like ethylmagnesium bromide) in the presence of a titanium(IV) alkoxide

catalyst, such as titanium(IV) isopropoxide.[1][2] The reaction proceeds through the in situ
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formation of a titanacyclopropane intermediate, which then reacts with the ester to yield the

corresponding cyclopropanol derivative.

Kulinkovich Reaction Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://patents.google.com/patent/DE2128327C3/en
https://patents.google.com/patent/DE2128327C3/en
https://pubmed.ncbi.nlm.nih.gov/37252340/
https://pubs.rsc.org/en/content/articlelanding/2012/ob/c2ob26082d
https://pubs.rsc.org/en/content/articlelanding/2012/ob/c2ob26082d
https://www.benchchem.com/product/b166315#use-of-ethyl-1-hydroxycyclopropane-1-carboxylate-in-organic-synthesis
https://www.benchchem.com/product/b166315#use-of-ethyl-1-hydroxycyclopropane-1-carboxylate-in-organic-synthesis
https://www.benchchem.com/product/b166315#use-of-ethyl-1-hydroxycyclopropane-1-carboxylate-in-organic-synthesis
https://www.benchchem.com/product/b166315#use-of-ethyl-1-hydroxycyclopropane-1-carboxylate-in-organic-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166315?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

